Cas no 6629-59-0 (1-butyl-3-dodecylthiourea)

• Product Name: 1-butyl-3-dodecylthiourea
• CAS No: 6629-59-0
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 1707059
• PubChem ID: 4660015
• Update Time: 2025-04-21

1-butyl-3-dodecylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-dodecylthiourea
• ST50982908
• N-(n-butyl)-N'-(n-dodecyl) thiourea
• AC1NFKIN
• NSC58179
• N-(n-butyl)-N'-(n-dodecyl)-thiourea
• (butylamino)(dodecylamino)methane-1-thione
• 1-n-Dodecyl-3-n-butyl-2-thioharnstoff
• 1-n-dodecyl-3-n-butyl-2-thiourea
• AKOS003717337
• N-Butyl-N'-dodecyl-thioharnstoff
• NCIOpen2_007674
• N-butyl-N'-dodecyl-thiourea
• ST50982908; N-(n-butyl)-N'-(n-dodecyl) thiourea; AC1NFKIN; NSC58179; N-(n-butyl)-N'-(n-dodecyl)-thiourea; (butylamino)(dodecylamino)methane-1-thione; 1-n-Dodecyl-3-n-butyl-2-thioharnstoff; 1-n-dodecyl-3-n-butyl-2-thiourea; AKOS003717337; N-Butyl-N'-dodecyl-thioharnstoff; NCIOpen2_007674; N-butyl-N'-dodecyl-thiourea;
• DTXSID50405329
• SCHEMBL11141423
• DS-014130
• NSC-58179
• 3-Butyl-1-dodecyl-thiourea
• 6629-59-0

• Inchi： 1S/C17H36N2S/c1-3-5-7-8-9-10-11-12-13-14-16-19-17(20)18-15-6-4-2/h3-16H2,1-2H3,(H2,18,19,20)
• InChI Key： XEUGAFYBCVLSIJ-UHFFFAOYSA-N
• SMILES： S=C(NCCCC)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.25992033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06
• LogP: 5.95330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas